Cas no 2172008-88-5 (3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine)

• Product Name: 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine
• CAS No: 2172008-88-5
• MF: C₁₂H₁₀ClFN₂O
• MW: 252.672005176544
• CID: 5902269
• PubChem ID: 165495121
• Update Time: 2025-05-19

3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine
• EN300-1586995
• 2172008-88-5
• A1-70285

• Inchi： 1S/C12H10ClFN2O/c1-17-10-4-2-3-8(11(10)14)7-5-9(13)12(15)16-6-7/h2-6H,1H3,(H2,15,16)
• InChI Key： KQTNYICRHVKVLI-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)C1C=CC=C(C=1F)OC

Computed Properties

• Exact Mass: 252.0465688g/mol
• Monoisotopic Mass: 252.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine

Professional Introduction to 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine (CAS No. 2172008-88-5)

3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2172008-88-5, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by a pyridine core substituted with chloro, fluoro, and methoxy groups, make it a valuable candidate for further exploration in medicinal chemistry.

The< strong>pyridine moiety is a fundamental scaffold in many pharmacologically active agents due to its ability to interact with biological targets such as enzymes and receptors. In the case of 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine, the presence of halogen substituents enhances its reactivity and potential for further functionalization. This makes it an attractive building block for designing novel therapeutic agents with enhanced binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds in improving pharmacokinetic properties. The< strong>fluoro group at the 2-position of the phenyl ring in this compound contributes to its metabolic stability and lipophilicity, which are crucial factors for drug efficacy. Additionally, the< strong>methoxy group at the 3-position provides further modularity, allowing chemists to explore diverse structural analogs.

In the context of contemporary pharmaceutical research, 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine has been investigated for its potential applications in treating various diseases. Studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are widely used in oncology. The chloro and fluoro substituents on the pyridine ring facilitate interactions with key residues in protein targets, thereby enhancing inhibitory activity.

The< strong>CAS No. 2172008-88-5 designation ensures that researchers can reliably identify and procure this compound for their experiments. Its specific structural features make it a promising candidate for further development into novel drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The growing body of literature on halogenated pyridines underscores their significance in modern medicinal chemistry.

One of the most compelling aspects of 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine is its versatility as a synthetic intermediate. Researchers can leverage its reactive sites to introduce additional functional groups or link it to other pharmacophores, creating complex molecules with tailored biological activities. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where rapid access to structurally diverse compounds is essential.

The< strong>molecular design of this compound exemplifies the principles of structure-based drug design. By carefully selecting substituents that enhance binding interactions with biological targets, chemists can improve both potency and selectivity. The pyridine core serves as a scaffold that can be modified to optimize pharmacokinetic profiles, while the halogen atoms provide opportunities for further chemical manipulation.

In conclusion, 3-chloro-5-(2-fluoro-3-methoxyphenyl)pyridin-2-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for halogenated pyridines, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.